2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile
Overview
Description
2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile (DMAMPA) is an organic compound that has many applications in scientific research. DMAMPA is a versatile compound that can be used for synthesizing a variety of other compounds, as well as for studying the biochemical and physiological effects of various compounds. In
Scientific Research Applications
2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile has many applications in scientific research. It is used in the synthesis of a variety of compounds, including drugs and other organic compounds. It can also be used to study the biochemical and physiological effects of various compounds. It is also used in the synthesis of polymers, which can be used for various applications. Additionally, 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile can be used to study the reactivity of various compounds, as well as the mechanism of action of various compounds.
Mechanism of Action
The mechanism of action of 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile is not well understood. However, it is believed that it is able to interact with various biochemical and physiological systems in the body. It is believed that 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile is able to interact with various receptors in the body, including G-protein coupled receptors, and can affect the activity of various enzymes. It is also believed that 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile can interact with various proteins, including those involved in signal transduction pathways.
Biochemical and Physiological Effects
2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile has been shown to have various biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. This suggests that 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile may have an effect on the nervous system. Additionally, 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile has been shown to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the breakdown of monoamines. This suggests that 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile may have an effect on the neurotransmitter levels in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile in lab experiments is its versatility. It can be used in a variety of different experiments, and it can be used to study the biochemical and physiological effects of various compounds. Additionally, 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile is relatively easy to synthesize, and it is relatively stable, which makes it suitable for use in lab experiments. However, there are some limitations to using 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile in lab experiments. For example, it is not very soluble in water, which can make it difficult to use in some experiments. Additionally, 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile is not very stable in the presence of light or oxygen, which can limit its use in some experiments.
Future Directions
There are many potential future directions for the use of 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile in scientific research. For example, 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile could be used to study the mechanism of action of various compounds, as well as the biochemical and physiological effects of various compounds. Additionally, 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile could be used to study the reactivity of various compounds, as well as the synthesis of various compounds. Finally, 2-(Dimethylamino)-2-(4-methylphenyl)acetonitrile could be used to study the interactions between various compounds and various biochemical and physiological systems in the body.
properties
IUPAC Name |
2-(dimethylamino)-2-(4-methylphenyl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2/c1-9-4-6-10(7-5-9)11(8-12)13(2)3/h4-7,11H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CPSAPSYUIZSBCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C#N)N(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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